Cas no 885522-71-4 (6-Fluoro-3-iodo-4-nitro-(1H)indazole)

• Product Name: 6-Fluoro-3-iodo-4-nitro-(1H)indazole
• CAS No: 885522-71-4
• MF: C₇H₃FIN₃O₂
• MW: 307.020496606827
• CID: 840770
• PubChem ID: 24728378
• Update Time: 2025-10-31

6-Fluoro-3-iodo-4-nitro-(1H)indazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-iodo-4-nitro-1H-indazole
• 6-Fluoro-3-iodo-4-nitro-(1H)indazole
• DTXSID50646391
• AKOS016004143
• 885522-71-4
• 6-fluoro-3-iodo-4-nitro-2H-indazole
• DB-333531

• MDL： MFCD07781776
• Inchi： 1S/C7H3FIN3O2/c8-3-1-4-6(7(9)11-10-4)5(2-3)12(13)14/h1-2H,(H,10,11)
• InChI Key： IYFJIWZQSMZCML-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(=CC2=NN1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.92540g/mol
• Monoisotopic Mass: 306.92540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 6-Fluoro-3-iodo-4-nitro-(1H)indazole

Introduction to 6-Fluoro-3-iodo-4-nitro-(1H)indazole (CAS No. 885522-71-4)

6-Fluoro-3-iodo-4-nitro-(1H)indazole, identified by its Chemical Abstracts Service (CAS) number 885522-71-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential pharmacological applications. This compound belongs to the indazole class, which is well-documented for its role in the development of various therapeutic agents, particularly those targeting infectious diseases and cancer. The presence of multiple functional groups, including a fluoro substituent, an iodo moiety, and a nitro group, makes this molecule a promising scaffold for further chemical modifications and biological evaluations.

The structural features of 6-Fluoro-3-iodo-4-nitro-(1H)indazole contribute to its unique reactivity and biological profile. The fluoro group is known to enhance metabolic stability and binding affinity, while the iodo substituent provides a handle for further cross-coupling reactions, enabling the synthesis of more complex derivatives. The nitro group, on the other hand, can be reduced to an amine, offering another avenue for structural diversification. These properties make it an attractive candidate for drug discovery programs aimed at identifying novel bioactive molecules.

In recent years, there has been a surge in research focused on indazole derivatives due to their demonstrated efficacy against various pathogens and tumors. For instance, studies have shown that indazole-based compounds can inhibit bacterial enzymes and viral proteases, making them valuable in the fight against resistant strains of bacteria and emerging viruses. Additionally, the indazole scaffold has been explored in the development of kinase inhibitors, which are crucial in targeted cancer therapies. The specific combination of functional groups in 6-Fluoro-3-iodo-4-nitro-(1H)indazole positions it as a potential lead compound for such applications.

One of the most compelling aspects of 6-Fluoro-3-iodo-4-nitro-(1H)indazole is its potential as a building block for libraries of compounds in high-throughput screening (HTS) campaigns. The presence of the iodo group allows for facile palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in drug discovery to introduce new functionalities. These reactions can be performed under mild conditions and with high yields, making them suitable for large-scale synthesis. Furthermore, the electronic properties of the nitro and fluoro groups can be tuned through further derivatization, allowing researchers to optimize potency and selectivity.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates like 6-Fluoro-3-iodo-4-nitro-(1H)indazole. Molecular docking studies have shown that this compound can interact with biological targets such as enzymes and receptors involved in disease pathways. For example, simulations suggest that it may bind to bacterial DNA gyrase or viral proteases with high affinity. These findings provide a rationale for further experimental validation and highlight the compound's potential as a therapeutic agent.

The synthesis of 6-Fluoro-3-iodo-4-nitro-(1H)indazole involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the preparation of an indazole precursor followed by functionalization at the 3-position with an iodo group. Subsequent nitration at the 4-position introduces the electron-withdrawing nitro moiety, which enhances the compound's bioactivity. The use of fluorinating agents ensures the introduction of the fluoro substituent at the 6-position with high regioselectivity. This synthetic route exemplifies the sophistication of contemporary organic synthesis and underscores the compound's accessibility for further medicinal chemistry investigations.

In conclusion, 6-Fluoro-3-iodo-4-nitro-(1H)indazole (CAS No. 885522-71-4) represents a fascinating molecule with significant potential in drug discovery. Its unique structural features and reactivity make it an excellent candidate for developing new therapeutic agents against various diseases. As research continues to uncover new applications for indazole derivatives, compounds like this one will undoubtedly play a crucial role in shaping future treatments.